2-[4-(4-Nitrophenoxy)phenyl]ethanol

• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• IUPAC Name: 2-[4-(4-nitrophenoxy)phenyl]ethanol
• InChI: InChI=1S/C14H13NO4/c16-10-9-11-1-5-13(6-2-11)19-14-7-3-12(4-8-14)15(17)18/h1-8,16H,9-10H2
• InChI Key: IXVBOSHRDMDWOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCO)OC2=CC=C(C=C2)[N+](=O)[O-]

Description

2-[4-(4-Nitrophenoxy)phenyl]ethanol is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-hydroxyethyl)phenol (2.94 g) and 1-fluoro-4-nitrobenzene (3.0 g) in dimethylformamide (21 mL) was added potassium carbonate (4.41 g) and the solution was stirred at 120° C. for 4 hours. After cooling to room temperature, water was added to the reaction solution, which was extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and concentrated. The obtained residue was purified by column chromatography on silica gel (hexane:ethyl acetate=1:1) to give the title compound having the following physical data.